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Compound of Interest

Compound Name:
Ethyl 5-methyl-2-

(trifluoromethyl)-3-furoate

Cat. No.: B092289 Get Quote

COMPOUND NAME: Ethyl 5-methyl-2-(trifluoromethyl)-3-furoate CAS NUMBER: 17515-73-

0 MOLECULAR FORMULA: C₉H₉F₃O₃ MOLECULAR WEIGHT: 222.16 g/mol

Abstract
Ethyl 5-methyl-2-(trifluoromethyl)-3-furoate is a fluorinated heterocyclic compound. This

document provides a summary of its known chemical and physical properties. A thorough

review of available scientific literature and chemical databases indicates that while this

compound is commercially available for research purposes, detailed studies on its synthesis,

specific chemical reactions, and biological activities have not been extensively published.

Consequently, this guide focuses on the available data and outlines general methodologies for

the synthesis of structurally related compounds, which may serve as a reference for

researchers.

Chemical and Physical Properties
While specific, experimentally determined data such as melting and boiling points for Ethyl 5-
methyl-2-(trifluoromethyl)-3-furoate are not readily available in the cited literature, some

basic properties can be inferred from supplier technical data sheets.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 17515-73-0 [1]

Molecular Formula C₉H₉F₃O₃ [1]

Molecular Weight 222.16 g/mol [1]

Purity Typically ≥95.0% [2]

Appearance Not specified -

Solubility Soluble in organic solvents -

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of Ethyl 5-methyl-2-
(trifluoromethyl)-3-furoate is not described in the currently available scientific literature.

However, the synthesis of structurally similar trifluoromethylated furan esters often involves the

cyclization of a fluorinated precursor or the introduction of a trifluoromethyl group onto a pre-

existing furan ring.

General Synthetic Approach for Trifluoromethylated
Furans
A plausible synthetic route for Ethyl 5-methyl-2-(trifluoromethyl)-3-furoate could involve the

reaction of a trifluoromethyl-containing building block with a suitable furan precursor. The

diagram below illustrates a generalized workflow for such a synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.scbt.com/p/ethyl-5-methyl-2-trifluoromethyl-3-furoate-17515-73-0
https://www.scbt.com/p/ethyl-5-methyl-2-trifluoromethyl-3-furoate-17515-73-0
https://www.scbt.com/p/ethyl-5-methyl-2-trifluoromethyl-3-furoate-17515-73-0
https://cymitquimica.com/categories/317/fluorinated-compounds/?srsltid=AfmBOooJHmRVkNgeAKcmb8fUbTecvQM_r0g6b0V6FawoT4-ONk73nHOY&items=100&page=443
https://www.benchchem.com/product/b092289?utm_src=pdf-body
https://www.benchchem.com/product/b092289?utm_src=pdf-body
https://www.benchchem.com/product/b092289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction

Work-up & Purification

Final Product

Trifluoromethylated Precursor
(e.g., Ethyl 4,4,4-trifluoroacetoacetate)

Cyclization Reaction
(e.g., Hantzsch-type synthesis)

Furan Ring Precursor
(e.g., an alpha-haloketone)

Quenching & Extraction

Reaction Mixture

Column Chromatography

Crude Product

Ethyl 5-methyl-2-(trifluoromethyl)-3-furoate

Purified Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of trifluoromethylated furan esters.

Biological Activity
There is no specific information available in the scientific literature regarding the biological

activity or potential signaling pathway interactions of Ethyl 5-methyl-2-(trifluoromethyl)-3-
furoate. The presence of the trifluoromethyl group, a common motif in many biologically active
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compounds, suggests that this molecule could be of interest in drug discovery programs.

However, without experimental data, any discussion of its biological role would be purely

speculative.

Conclusion
Ethyl 5-methyl-2-(trifluoromethyl)-3-furoate is a chemical compound for which basic

identifying information is available, and it can be sourced commercially for research

applications.[1] A comprehensive review of the scientific literature reveals a lack of published

studies detailing its synthesis, characterization, and biological evaluation. Researchers

interested in this compound may need to undertake de novo synthesis and characterization,

potentially adapting methods used for structurally related trifluoromethylated heterocycles.

Future studies are required to elucidate the chemical and biological properties of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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